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Grubbs Catalyst, 2nd Generation Grubbs Catalyst, 2nd Generation
Brand Name: Vulcanchem
CAS No.: 246047-72-3
VCID: VC0123246
InChI: InChI=1S/C21H26N2.C18H33P.C7H6.2ClH.Ru/c1-14-9-16(3)20(17(4)10-14)22-7-8-23(13-22)21-18(5)11-15(2)12-19(21)6;1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-7-5-3-2-4-6-7;;;/h9-12H,7-8H2,1-6H3;16-18H,1-15H2;1-6H;2*1H;/q;;;;;+2/p-2
SMILES: CC1=CC(=C(C(=C1)C)N2CCN(C2=[Ru](=CC3=CC=CC=C3)(Cl)Cl)C4=C(C=C(C=C4C)C)C)C.C1CCC(CC1)P(C2CCCCC2)C3CCCCC3
Molecular Formula: C46H65Cl2N2PRu
Molecular Weight: 849 g/mol

Grubbs Catalyst, 2nd Generation

CAS No.: 246047-72-3

Reference Standards

VCID: VC0123246

Molecular Formula: C46H65Cl2N2PRu

Molecular Weight: 849 g/mol

Grubbs Catalyst, 2nd Generation - 246047-72-3

CAS No. 246047-72-3
Product Name Grubbs Catalyst, 2nd Generation
Molecular Formula C46H65Cl2N2PRu
Molecular Weight 849 g/mol
IUPAC Name benzylidene-[1,3-bis(2,4,6-trimethylphenyl)imidazolidin-2-ylidene]-dichlororuthenium;tricyclohexylphosphane
Standard InChI InChI=1S/C21H26N2.C18H33P.C7H6.2ClH.Ru/c1-14-9-16(3)20(17(4)10-14)22-7-8-23(13-22)21-18(5)11-15(2)12-19(21)6;1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-7-5-3-2-4-6-7;;;/h9-12H,7-8H2,1-6H3;16-18H,1-15H2;1-6H;2*1H;/q;;;;;+2/p-2
Standard InChIKey FCDPQMAOJARMTG-UHFFFAOYSA-L
SMILES CC1=CC(=C(C(=C1)C)N2CCN(C2=[Ru](=CC3=CC=CC=C3)(Cl)Cl)C4=C(C=C(C=C4C)C)C)C.C1CCC(CC1)P(C2CCCCC2)C3CCCCC3
Canonical SMILES CC1=CC(=C(C(=C1)C)N2CCN(C2=[Ru](=CC3=CC=CC=C3)(Cl)Cl)C4=C(C=C(C=C4C)C)C)C.C1CCC(CC1)P(C2CCCCC2)C3CCCCC3
Synonyms (1,3-Dimesitylimidazolidin-2-ylidene)(tricyclohexylphosphine)benzylidene Ruthenium Dichloride; Benzylidene(1,3-dimesityl-4-imidazolidin-2-ylidene)(tricyclohexylphosphine)ruthenium Dichloride; Benzylidene(1,3-dimesitylimidazolidin-2-ylidene)(tricycloh
PubChem Compound 11147261
Last Modified Nov 11 2021
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